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Compound of Interest

Compound Name: Thallium-200

CAS No.: 15720-55-5

Cat. No.: B1235120

Get Quote

For Immediate Implementation: Essential Safety and Disposal Protocols for Thallium-200

This document provides critical, actionable guidance for researchers, scientists, and drug

development professionals working with Thallium-200 (Tl-200). Adherence to these

procedures is mandatory to ensure personnel safety and regulatory compliance. Thallium and

its compounds are highly toxic, and Tl-200 presents an additional radiological hazard.

Understanding the Hazard: Thallium-200 Properties
Thallium-200 is a radioactive isotope with a relatively short half-life, posing both a chemical

and radiological threat. Its primary radiological characteristics are summarized below.
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Property Value

Half-life 26.1 hours

Decay Mode
Electron Capture (EC) and Positron (β+)

Emission

Primary Emissions Annihilation Gamma Rays (0.511 MeV), X-rays

Parent Nuclide Lead-200 (Pb-200)

Daughter Nuclide Mercury-200 (Hg-200)

Specific Gamma Ray Dose Constant
0.83361 Rem/hour at 1 meter from a 1 Curie

source[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered PPE approach is mandatory to mitigate the risks of contamination and

exposure.
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PPE Category Specification

Gloves
Double gloving with nitrile or other chemically

resistant gloves is required.

Eye Protection
Chemical safety goggles in combination with a

face shield must be worn.

Lab Coat
A dedicated, disposable lab coat is essential to

prevent contamination of personal clothing.

Respiratory Protection

When handling powders or creating aerosols, a

NIOSH-approved respirator with a P100 filter is

mandatory.

Footwear Closed-toe shoes are required at all times.

Dosimetry

Whole-body and ring dosimeters must be worn

by all personnel handling Tl-200 to monitor

radiation exposure.

Operational Plan: Safe Handling of Thallium-200
All work with Tl-200 must be conducted in a designated and properly equipped area.

Designated Work Area
All manipulations of Tl-200 must occur within a certified chemical fume hood that is also

approved for radioactive work.

The work area must be clearly demarcated with "Caution: Radioactive Material" and

"Danger: Thallium Hazard" signage.

Cover the work surface with absorbent, plastic-backed paper to contain any potential spills.

Shielding
Due to the emission of 0.511 MeV gamma rays from positron annihilation, appropriate

shielding is critical.
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High-density materials such as lead or tungsten are effective for shielding. The required

thickness will depend on the activity of Tl-200 being handled.

Use lead bricks to create a shielded work area within the fume hood. Syringe shields and vial

shields made of lead or tungsten must be used for all transfers and storage.

Experimental Workflow
The following diagram outlines the logical workflow for handling Thallium-200.
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Caption: Workflow for Safe Handling of Thallium-200.
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Disposal Plan: Managing Thallium-200 Waste
Due to its short half-life of 26.1 hours, Thallium-200 waste can be managed through decay-in-

storage. This process significantly reduces the radiological hazard before final disposal.

Waste Segregation
Dry Solid Waste: Contaminated gloves, absorbent paper, and other solid materials should be

placed in a designated, shielded, and clearly labeled radioactive waste container.

Liquid Waste: Aqueous solutions containing Tl-200 should be collected in a designated,

sealed, and shielded container. Do not dispose of liquid Tl-200 waste down the drain.

Sharps: Contaminated needles, pipettes, and other sharps must be placed in a puncture-

resistant, shielded sharps container labeled for radioactive waste.

Decay-in-Storage
All Tl-200 waste must be stored for a minimum of 10 half-lives (approximately 11 days) to

allow for sufficient radioactive decay.

Waste containers must be stored in a secure, shielded, and designated radioactive waste

storage area.

Each waste container must be logged with the isotope, initial activity, and date.

Final Disposal
After the decay period, the waste must be surveyed with a calibrated radiation survey meter

to ensure it has returned to background levels.

If the waste is at background, the radioactive labels must be defaced or removed, and the

waste can then be disposed of as chemical waste, following institutional protocols for

thallium compounds.

A detailed log of all radioactive waste disposal must be maintained for regulatory inspection.

Radioactive Waste Log Example

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1235120/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-thallium-200
https://www.benchchem.com/product/b1235120/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-thallium-200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Date
Isotop
e

Initial
Activit
y (mCi)

Waste
Type
(Solid/
Liquid/
Sharps
)

Storag
e
Locati
on

Date
for
Final
Dispos
al
(after
10
half-
lives)

Final
Survey
Readin
g
(mR/hr
)

Dispos
al Date

Initials

Tl-200

Tl-200

Tl-200

By implementing these essential safety and logistical protocols, you can ensure a safe

laboratory environment for all personnel and maintain compliance with all regulatory

requirements when working with Thallium-200. Always consult with your institution's Radiation

Safety Officer and Environmental Health and Safety department for specific guidance and

training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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